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Compound of Interest

Compound Name: PLX73086

Cat. No.: B1574677 Get Quote

Essential Safety and Handling Guide for
PLX73086
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of PLX73086, a small molecule inhibitor of the Colony-Stimulating Factor 1 Receptor (CSF1R).

Given that PLX73086 is intended for research use only and comprehensive hazard data may

not be available, it is imperative to treat this compound with a high degree of caution. The

following procedural guidance is designed to minimize risk and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling PLX73086, a comprehensive approach to personal protection is mandatory to

prevent skin and eye contact, inhalation, and ingestion. The following PPE should be worn at

all times in the laboratory when the compound is being handled.

Core PPE Requirements:

Eye and Face Protection: Chemical splash goggles are the minimum requirement. For

procedures with a higher risk of splashing, such as preparing stock solutions or handling

larger quantities, a full-face shield should be worn in addition to safety goggles.[1]
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Body Protection: A knee-length laboratory coat is essential to protect skin and clothing from

contamination.[2][3] For tasks with a significant splash risk, a chemically resistant apron over

the lab coat is recommended.

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[1][4] Given that no specific glove resistance data for PLX73086 is available, it is

prudent to change gloves frequently, especially after direct contact with the compound. For

extended handling or when preparing solutions, double-gloving can provide additional

protection.[1]

Respiratory Protection: All handling of the solid compound or solutions that could produce

aerosols should be conducted within a certified chemical fume hood to prevent inhalation.[4]

[5] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges

for organic vapors and particulates should be used.

PLX73086 Characteristics
The following table summarizes the known properties of PLX73086 based on available

research and supplier information.
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Property Description Source(s)

Appearance Solid powder
MedKoo Biosciences,

Benchchem

Purity >98%
MedKoo Biosciences,

Benchchem

Solubility Soluble in DMSO Benchchem

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

MedKoo Biosciences,

Benchchem

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical.

MedKoo Biosciences

Mechanism of Action

Selective inhibitor of Colony-

Stimulating Factor 1 Receptor

(CSF1R).

Benchchem

Signaling Pathway and Experimental Workflow
PLX73086 functions by inhibiting the CSF1R, a receptor tyrosine kinase. The binding of its

ligands, CSF-1 and IL-34, triggers receptor dimerization and autophosphorylation, which in turn

activates several downstream signaling cascades crucial for the survival, proliferation, and

differentiation of myeloid cells.[6][7][8][9] PLX73086 blocks these downstream signaling

pathways.
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PLX73086 Mechanism of Action
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Caption: PLX73086 inhibits CSF1R, blocking downstream signaling pathways.

Operational Plan
A clear operational plan is essential for the safe handling of PLX73086.

Step-by-Step Handling Procedure:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1574677?utm_src=pdf-body-img
https://www.benchchem.com/product/b1574677?utm_src=pdf-body
https://www.benchchem.com/product/b1574677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before handling, ensure the work area, specifically the chemical fume hood, is

clean and uncluttered. Assemble all necessary equipment, including microbalances,

spatulas, weighing paper, and solvent-dispensing tools.

Weighing: As PLX73086 is a solid powder, conduct all weighing operations within a chemical

fume hood or a powder containment hood to prevent the inhalation of fine particles.

Solution Preparation: When preparing stock solutions, add the solvent to the powdered

compound slowly to avoid splashing. Cap the vial or tube and mix by vortexing or gentle

agitation until the solid is fully dissolved.

Post-Handling: After handling, decontaminate all surfaces that may have come into contact

with the compound. Wipe down the work area in the fume hood and any equipment used.

Disposal Plan
Proper disposal of PLX73086 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Chemical Waste: All unused PLX73086, whether in solid form or in solution, must be

disposed of as hazardous chemical waste. Collect this waste in a clearly labeled, sealed

container.

Contaminated Materials: Any materials that have come into contact with PLX73086, such as

pipette tips, gloves, weighing paper, and empty vials, should be considered contaminated.

These items must be collected in a designated hazardous waste container.

Disposal Protocol: Follow all institutional and local regulations for the disposal of hazardous

chemical waste. Do not dispose of PLX73086 or contaminated materials in the regular trash

or down the drain. If you are unsure about the proper disposal procedures, consult your

institution's Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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